Cas no 672949-64-3 (7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine)
7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5R-0275
- 7-[2-[(4-fluorophenyl)methoxy]phenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
- AKOS005094115
- 7-{2-[(4-fluorobenzyl)oxy]phenyl}[1,2,4]triazolo[1,5-a]pyrimidine
- CHEMBL1406988
- DTXSID501326997
- Oprea1_426124
- 7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine
- HMS2688L06
- 672949-64-3
- SMR000335769
- MLS000706949
- 4-FLUOROBENZYL 2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLPHENYL ETHER
- 7-(2-[(4-FLUOROBENZYL)OXY]PHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
- [1,2,4]Triazolo[1,5-a]pyrimidine, 7-[2-[(4-fluorophenyl)methoxy]phenyl]-
-
- Inchi: 1S/C18H13FN4O/c19-14-7-5-13(6-8-14)11-24-17-4-2-1-3-15(17)16-9-10-20-18-21-12-22-23(16)18/h1-10,12H,11H2
- InChI Key: YSHMQNGWXCFEAO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)COC1=CC=CC=C1C1=CC=NC2=NC=NN12
Computed Properties
- Exact Mass: 320.10733921g/mol
- Monoisotopic Mass: 320.10733921g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- pka: 0.53±0.30(Predicted)
7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643859-1mg |
7-(2-((4-Fluorobenzyl)oxy)phenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
672949-64-3 | 98% | 1mg |
¥357.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643859-2mg |
7-(2-((4-Fluorobenzyl)oxy)phenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
672949-64-3 | 98% | 2mg |
¥413.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643859-5mg |
7-(2-((4-Fluorobenzyl)oxy)phenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
672949-64-3 | 98% | 5mg |
¥441.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643859-10mg |
7-(2-((4-Fluorobenzyl)oxy)phenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
672949-64-3 | 98% | 10mg |
¥616.00 | 2024-05-04 |
7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine
Introduction to 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 672949-64-3)
7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine, also known by its CAS number 672949-64-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in pharmaceuticals.
The core structure of 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine consists of a triazolopyrimidine scaffold with a substituted phenyl group. The presence of the fluorine atom in the phenyl ring and the methoxy group adds to the compound's complexity and contributes to its pharmacological profile. The fluorine atom is particularly noteworthy as it can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.
Recent studies have highlighted the potential of triazolopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of triazolopyrimidines exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding suggests that compounds like 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine could be valuable in the development of antiviral drugs.
In addition to antiviral properties, triazolopyrimidines have also shown promise in cancer research. A 2020 study in the Cancer Research journal demonstrated that certain triazolopyrimidine derivatives could inhibit the growth of various cancer cell lines by targeting specific signaling pathways. The ability to modulate these pathways makes these compounds attractive candidates for anticancer drug development.
The pharmacokinetic properties of 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Furthermore, its low toxicity and high selectivity towards target proteins make it a safe and effective candidate for further clinical evaluation.
The synthesis of 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of 2-chloro-[1,2,4]triazolo[1,5-a]pyrimidine with an appropriate phenol derivative under mild conditions. This method allows for the efficient production of the compound on both laboratory and industrial scales.
Clinical trials are currently underway to evaluate the safety and efficacy of 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, 7-{2-[(4-Fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 672949-64-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
672949-64-3 (7-{2-[(4-fluorophenyl)methoxy]phenyl}-[1,2,4]triazolo[1,5-a]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)